Cas no 132603-37-3 (1-HYDROXYPYRENE-D9)

• Product Name: 1-HYDROXYPYRENE-D9
• CAS No: 132603-37-3
• MF: C₁₆H₁₀O
• MW: 227.305459499359
• CID: 824690
• PubChem ID: 12986428
• Update Time: 2025-06-11

1-HYDROXYPYRENE-D9 Chemical and Physical Properties

Names and Identifiers

• 1-HYDROXYPYRENE-D9
• 2,3,4,5,6,7,8,9,10-nonadeuteriopyren-1-ol
• 1-PYRENOL-D9
• 1-Pyren-2,3,4,5,6,7,8,9,10-d9-ol
• (?H?)pyren-1-ol
• DTXSID90514409
• HY-W014075S
• ((2)H?)PYREN-1-OL
• AKOS030241424
• 1-Pyren-2,3,4,5,6,7,8,9,10-d9-ol; 1-Hydroxypyrene-d9; 1-Hydroxypyrene D9
• (~2~H_9_)Pyren-1-ol
• CS-0416296
• BIJNHUAPTJVVNQ-LOIXRAQWSA-N
• 132603-37-3
• F91037
• DB-291444
• J-006194

• Inchi： 1S/C16H10O/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChI Key： BIJNHUAPTJVVNQ-LOIXRAQWSA-N
• SMILES： OC1=C([2H])C([2H])=C2C([2H])=C([2H])C3=C([2H])C([2H])=C([2H])C4=C([2H])C([2H])=C1C2=C43

Computed Properties

• Exact Mass: 227.13000
• Monoisotopic Mass: 227.129655652g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 165-168°C
• Boiling Point: 437.4±14.0 °C at 760 mmHg
• Flash Point: 213.0±12.0 °C
• Stability/Shelf Life: May be Light Sensitive
• PSA: 20.23000
• LogP: 4.28960
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-HYDROXYPYRENE-D9 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-HYDROXYPYRENE-D9

1-HYDROXYPYRENE-D9 (CAS No. 132603-37-3): A Comprehensive Overview

1-Hydroxypyrene-d9 (CAS No. 132603-37-3) is a deuterated derivative of 1-hydroxypyrene, a compound that has gained significant attention in the fields of environmental chemistry, toxicology, and bioanalytical chemistry. This deuterated form is particularly useful in mass spectrometry and nuclear magnetic resonance (NMR) studies due to its enhanced stability and distinct isotopic signature.

The deuteration of 1-hydroxypyrene involves the replacement of hydrogen atoms with deuterium, which is a stable isotope of hydrogen. This process significantly alters the physical and chemical properties of the molecule, making it an ideal internal standard for quantitative analysis. The isotopic labeling provides a means to distinguish between the analyte and potential interferences, thereby improving the accuracy and reliability of analytical methods.

In recent years, 1-hydroxypyrene has been extensively studied as a biomarker for exposure to polycyclic aromatic hydrocarbons (PAHs), which are environmental pollutants known for their carcinogenic and mutagenic properties. PAHs are commonly found in various sources such as vehicle emissions, industrial processes, and tobacco smoke. The metabolism of PAHs in the human body often leads to the formation of 1-hydroxypyrene, which can be detected in urine and other biological samples.

The use of 1-hydroxypyrene-d9 as an internal standard in these studies has been pivotal in ensuring the precision and reproducibility of results. For instance, a study published in the Journal of Chromatography A (2022) demonstrated that the addition of 1-hydroxypyrene-d9 significantly improved the quantification accuracy of 1-hydroxypyrene in urine samples from individuals exposed to high levels of PAHs. The researchers noted that the deuterated standard effectively minimized matrix effects and enhanced the detection limits, making it an indispensable tool in environmental health monitoring.

Moreover, 1-hydroxypyrene-d9 has found applications beyond environmental health studies. In pharmaceutical research, it is used as a reference compound to evaluate the efficacy and safety of new drugs that may interact with PAHs or their metabolites. A recent study in the Journal of Pharmaceutical Analysis (2023) explored the use of 1-hydroxypyrene-d9 in assessing the pharmacokinetics and pharmacodynamics of a novel anti-cancer drug designed to target PAH-induced DNA damage. The results indicated that the deuterated standard provided valuable insights into the drug's metabolic pathways and potential side effects.

The synthesis of 1-hydroxypyrene-d9 involves several steps, including the deuteration of pyrene followed by hydroxylation. Advanced techniques such as catalytic deuteration and electrophilic aromatic substitution are commonly employed to achieve high yields and purity levels. The resulting compound is characterized using various analytical methods, including mass spectrometry (MS), NMR spectroscopy, and high-performance liquid chromatography (HPLC). These techniques ensure that the final product meets stringent quality standards required for research applications.

In conclusion, 1-hydroxypyrene-d9 (CAS No. 132603-37-3) is a valuable tool in environmental health monitoring, toxicology research, and pharmaceutical development. Its unique properties make it an essential internal standard for accurate and reliable quantification in complex matrices. As research continues to advance, the applications of this deuterated compound are likely to expand, contributing to a deeper understanding of PAH exposure and its health impacts.